Cas no 344419-55-2 (N,4-dimethyl-3-(methylamino)piperidine-1-carboxamide)

• Product Name: N,4-dimethyl-3-(methylamino)piperidine-1-carboxamide
• CAS No: 344419-55-2
• MF: C₉H₁₉N₃O
• MW: 185.266661882401
• CID: 3945143
• Update Time: 2026-04-17

N,4-dimethyl-3-(methylamino)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxamide, N,4-dimethyl-3-(methylamino)-
• N,4-dimethyl-3-(methylamino)piperidine-1-carboxamide

Additional information on N,4-dimethyl-3-(methylamino)piperidine-1-carboxamide

Introduction to N,4-dimethyl-3-(methylamino)piperidine-1-carboxamide (CAS No. 344419-55-2)

N,4-dimethyl-3-(methylamino)piperidine-1-carboxamide is a significant compound in the field of pharmaceutical chemistry, characterized by its complex and highly functionalized structure. This compound, identified by the CAS number 344419-55-2, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of N,4-dimethyl-3-(methylamino)piperidine-1-carboxamide incorporates multiple substituents that contribute to its unique chemical properties and biological activities.

The piperidine core of this molecule is a crucial feature, often found in a variety of pharmacologically active compounds. Piperidine derivatives are known for their versatility in drug design, offering a balance between lipophilicity and solubility that enhances bioavailability. The presence of both methyl and amino groups on the piperidine ring further modulates the compound's interactions with biological targets, making it a valuable scaffold for medicinal chemists.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting specific enzymes and receptors involved in various diseases. The structural features of N,4-dimethyl-3-(methylamino)piperidine-1-carboxamide make it a promising candidate for such applications. For instance, its ability to mimic natural substrates or bind to allosteric sites on enzymes could lead to the development of highly selective inhibitors with reduced side effects.

One of the most exciting areas of research involving this compound is its potential use in oncology. Studies have shown that piperidine derivatives can exhibit potent antitumor activity by interfering with key signaling pathways involved in cancer cell proliferation and survival. The specific arrangement of substituents in N,4-dimethyl-3-(methylamino)piperidine-1-carboxamide may enable it to selectively inhibit enzymes such as tyrosine kinases or cyclin-dependent kinases, which are often overexpressed in tumors.

Furthermore, the compound's pharmacokinetic properties have been extensively studied to optimize its therapeutic efficacy. Researchers have focused on enhancing its metabolic stability while maintaining solubility, ensuring that it remains active in the bloodstream long enough to exert its desired effects. Advanced computational methods, including molecular docking and dynamic simulations, have been employed to predict how N,4-dimethyl-3-(methylamino)piperidine-1-carboxamide interacts with biological targets at the atomic level.

The synthesis of this compound has also been a subject of considerable interest. Multi-step synthetic routes have been developed to produce high-purity samples suitable for both preclinical and clinical studies. These synthetic strategies often involve innovative catalytic methods and protective group strategies to ensure regioselectivity and yield optimization.

In conclusion, N,4-dimethyl-3-(methylamino)piperidine-1-carboxamide (CAS No. 344419-55-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutics.